1-benzyl-4-{1-[(4-chlorophenoxy)acetyl]-4-piperidinyl}piperazine oxalate

• IUPAC Name: 1-[4-(4-benzylpiperazin-1-yl)piperidin-1-yl]-2-(4-chlorophenoxy)ethanone;oxalic acid
• InChI: InChI=1S/C24H30ClN3O2.C2H2O4/c25-21-6-8-23(9-7-21)30-19-24(29)28-12-10-22(11-13-28)27-16-14-26(15-17-27)18-20-4-2-1-3-5-20;3-1(4)2(5)6/h1-9,22H,10-19H2;(H,3,4)(H,5,6)
• InChI Key: QWGPQJTYAKWRMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)CC3=CC=CC=C3)C(=O)COC4=CC=C(C=C4)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C26H32ClN3O6
• Molecular Weight: 518.0 g/mol

Description

1-benzyl-4-{1-[(4-chlorophenoxy)acetyl]-4-piperidinyl}piperazine oxalate, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used as a recreational drug due to its stimulant properties. However, BZP has also been studied for its potential therapeutic applications in scientific research. In

Mechanism of Action

BZP acts as a stimulant by increasing the levels of dopamine and norepinephrine in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, leading to their accumulation in the synaptic cleft. BZP also acts as a serotonin agonist, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
BZP has been shown to increase heart rate, blood pressure, and body temperature in humans. It also has effects on the central nervous system, including increased alertness, euphoria, and decreased appetite. BZP has been reported to cause adverse effects such as nausea, vomiting, and anxiety in some individuals.

Advantages and Limitations for Lab Experiments

BZP has several advantages for use in lab experiments. It is a relatively inexpensive compound and can be easily synthesized. BZP has also been shown to have a wide range of effects on the central nervous system, making it a versatile tool for studying the brain. However, BZP has limitations as well. It has been shown to have a narrow therapeutic window, meaning that the dose must be carefully controlled to avoid toxicity. Additionally, BZP has been shown to have addictive properties, which may limit its use in research.

Future Directions

There are several future directions for the study of BZP. One area of interest is its potential as a treatment for drug addiction. Further research is needed to determine the optimal dose and treatment regimen for BZP in this context. Another area of interest is the development of novel compounds based on the structure of BZP, which may have improved therapeutic profiles. Additionally, the use of BZP as a tool for studying the brain and its functions may lead to a better understanding of neurological disorders and potential treatments.

Scientific Research Applications

BZP has been studied for its potential therapeutic applications in scientific research. It has been shown to have anxiolytic and antidepressant effects in animal models. BZP has also been studied for its potential as a treatment for drug addiction, particularly for its ability to reduce cocaine-seeking behavior in rats. Additionally, BZP has been shown to have anticonvulsant properties, making it a potential treatment for epilepsy.